Cas no 1358309-59-7 (N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide)

• Product Name: N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide
• CAS No: 1358309-59-7
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 5399434
• Update Time: 2025-10-12

N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-(4-oxo-1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide

• Inchi： 1S/C22H23N5O2/c1-4-15-9-5-6-10-16(15)23-19(28)13-26-17-11-7-8-12-18(17)27-20(14(2)3)24-25-21(27)22(26)29/h5-12,14H,4,13H2,1-3H3,(H,23,28)
• InChI Key： RLOBKBXQKSIJNZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CN1C2=C(N3C(C(C)C)=NN=C3C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide

Research Brief on N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide (CAS: 1358309-59-7)

In recent years, the compound N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide (CAS: 1358309-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazoloquinoxaline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the regioselective formation of the triazoloquinoxaline core. Researchers have also explored the use of novel catalysts and green chemistry approaches to enhance the sustainability of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

From a pharmacological perspective, N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide has demonstrated potent activity against a range of biological targets. In vitro and in vivo studies have revealed its efficacy as an inhibitor of specific kinase enzymes, which play a pivotal role in various disease pathways, including cancer and inflammatory disorders. The compound's ability to selectively bind to these targets while minimizing off-target effects has positioned it as a promising candidate for drug development. Recent findings also suggest potential applications in neurodegenerative diseases, where modulation of kinase activity could offer therapeutic benefits.

One of the most notable aspects of this compound is its favorable pharmacokinetic profile. Studies have shown that N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide exhibits good oral bioavailability and metabolic stability, which are essential attributes for a drug candidate. Additionally, preliminary toxicity assessments indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the compound's potential for advancement into clinical trials, where its efficacy and safety can be further evaluated in human subjects.

In conclusion, N-(2-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide (CAS: 1358309-59-7) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its promising biological activity and pharmacokinetic properties, make it a strong candidate for further development. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application. Researchers and industry professionals are encouraged to monitor future developments related to this compound, as it may hold the key to addressing unmet medical needs in various disease areas.